N-{[5-({2-[(2,5-dimethylphenyl)amino]-2-oxoethyl}sulfanyl)-4-methyl-4H-1,2,4-triazol-3-yl]methyl}-1,3-benzodioxole-5-carboxamide
N-{[5-({2-[(2,5-dimethylphenyl)amino]-2-oxoethyl}sulfanyl)-4-methyl-4H-1,2,4-triazol-3-yl]methyl}-1,3-benzodioxole-5-carboxamide
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0924451
InChI:
InChI=1S/C22H23N5O4S/c1-13-4-5-14(2)16(8-13)24-20(28)11-32-22-26-25-19(27(22)3)10-23-21(29)15-6-7-17-18(9-15)31-12-30-17/h4-9H,10-12H2,1-3H3,(H,23,29)(H,24,28)
SMILES:
CC1=CC(=C(C=C1)C)NC(=O)CSC2=NN=C(N2C)CNC(=O)C3=CC4=C(C=C3)OCO4
Molecular Formula:
C22H23N5O4S
Molecular Weight:
453.5 g/mol
N-{[5-({2-[(2,5-dimethylphenyl)amino]-2-oxoethyl}sulfanyl)-4-methyl-4H-1,2,4-triazol-3-yl]methyl}-1,3-benzodioxole-5-carboxamide
CAS No.:
Cat. No.: VC0924451
Molecular Formula: C22H23N5O4S
Molecular Weight: 453.5 g/mol
* For research use only. Not for human or veterinary use.
![N-{[5-({2-[(2,5-dimethylphenyl)amino]-2-oxoethyl}sulfanyl)-4-methyl-4H-1,2,4-triazol-3-yl]methyl}-1,3-benzodioxole-5-carboxamide -](/images/no_structure.jpg)
Specification
| Molecular Formula | C22H23N5O4S |
|---|---|
| Molecular Weight | 453.5 g/mol |
| IUPAC Name | N-[[5-[2-(2,5-dimethylanilino)-2-oxoethyl]sulfanyl-4-methyl-1,2,4-triazol-3-yl]methyl]-1,3-benzodioxole-5-carboxamide |
| Standard InChI | InChI=1S/C22H23N5O4S/c1-13-4-5-14(2)16(8-13)24-20(28)11-32-22-26-25-19(27(22)3)10-23-21(29)15-6-7-17-18(9-15)31-12-30-17/h4-9H,10-12H2,1-3H3,(H,23,29)(H,24,28) |
| Standard InChI Key | UYFSTZKEFJKWOS-UHFFFAOYSA-N |
| SMILES | CC1=CC(=C(C=C1)C)NC(=O)CSC2=NN=C(N2C)CNC(=O)C3=CC4=C(C=C3)OCO4 |
| Canonical SMILES | CC1=CC(=C(C=C1)C)NC(=O)CSC2=NN=C(N2C)CNC(=O)C3=CC4=C(C=C3)OCO4 |
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